Xestobergsterol B

• Molecular Formula: C27H44O7
• Molecular Weight: 480.6 g/mol
• IUPAC Name: (1R,2R,4S,5S,7R,8S,9R,12S,13R,14S,15R,16S,18S,19R,20R)-5,14,15,16,19,20-hexahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one
• InChI: InChI=1S/C27H44O7/c1-11(2)9-27(34)10-12(3)17-19(27)23(32)18-16-13(6-7-25(17,18)4)26(5)14(20(29)22(16)31)8-15(28)21(30)24(26)33/h11-22,24,28-31,33-34H,6-10H2,1-5H3/t12-,13+,14-,15+,16-,17+,18+,19-,20-,21-,22-,24-,25-,26-,27+/m1/s1
• InChI Key: DGXRPSIAVFYMOL-NGXOMLRASA-N
• Isomeric SMILES: C[C@@H]1C[C@]([C@@H]2[C@H]1[C@]3(CC[C@H]4[C@H]([C@H]3C2=O)[C@H]([C@@H]([C@@H]5[C@@]4([C@@H]([C@@H]([C@H](C5)O)O)O)C)O)O)C)(CC(C)C)O
• Canonical SMILES: CC1CC(C2C1C3(CCC4C(C3C2=O)C(C(C5C4(C(C(C(C5)O)O)O)C)O)O)C)(CC(C)C)O
• synonyms: xestobergsterol B

Description

Xestobergsterol B is a natural product found in Ircinia and Xestospongia bergquistia with data available.

Scientific Research Applications

Xestobergsterol B is a novel pentacyclic steroid, part of the xestobergsterol class, known for its potent inhibition of histamine release. It was first reported in 1992 alongside xestobergsterol A by Umeyama and co-workers. These compounds have a unique cis C/D ring junction in their structure (Jung & Johnson, 1997).

Inhibition of Histamine Release

The primary application of xestobergsterol B, as well as its analogs, is in inhibiting histamine release from rat mast cells. This action is significant as histamine release is a critical factor in allergic reactions and certain immune responses. Xestobergsterol B exhibits potent inhibitory effects on histamine release, indicating its potential use in treatments targeting allergic or hypersensitivity reactions (Jung & Johnson, 2001), (Kobayashi et al., 1995).

Chemical Synthesis

Significant research has been dedicated to the synthesis of xestobergsterol B from various starting materials like dehydroepiandrosterone. The synthesis involves multiple steps including the introduction of novel functional groups and ring modifications. These synthetic routes are crucial for the production and potential pharmaceutical application of xestobergsterol B (Nakamura et al., 2005), (Krafft et al., 1999).

Mechanism of Action

The mechanism of xestobergsterol B in inhibiting histamine release involves modulating the activity of phosphoinositide-specific phospholipase C (PI-PLC) in mast cells. This modulation affects calcium mobilization within the cells, crucial for histamine release, thereby inhibiting the process (Takei et al., 1993).